Cas no 250714-17-1 (1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime)

• Product Name: 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime
• CAS No: 250714-17-1
• MDL: MFCD00231706
• CID: 4642947
• Update Time: 2025-06-12

1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime

• MDL： MFCD00231706

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime

Recent Advances in the Study of 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime (CAS: 250714-17-1)

The compound 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime (CAS: 250714-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a trifluoromethylpyridinyl group and an imidazole-oxime moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The researchers employed a multi-step reaction sequence, starting from 3-chloro-5-(trifluoromethyl)-2-pyridinylamine, and successfully achieved a total yield of 68%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's efficacy as a potent inhibitor of specific kinase enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime exhibits selective inhibition of p38 MAP kinase, with an IC50 value of 12 nM. This finding suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins. A recent publication in the Journal of Chemical Information and Modeling (2024) utilized density functional theory (DFT) and molecular dynamics simulations to elucidate the structural determinants of its high affinity and selectivity. These computational approaches are invaluable for guiding the design of derivatives with enhanced pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life in preclinical models. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation, to improve its stability and delivery. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 1-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1H-imidazol-4-yl}-1-ethanone O-methyloxime represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and potent biological activity make it a valuable tool for understanding kinase inhibition and developing novel therapeutics. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted derivatization and formulation optimization.